Cas no 2757958-71-5 (tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate)

• Product Name: tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate
• CAS No: 2757958-71-5
• MF: C₁₁H₁₈FNO₄S
• MW: 279.328325748444
• CID: 5653909
• PubChem ID: 165753075
• Update Time: 2025-05-26

tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(fluorosulfonyl)-2-azaspiro[3.3]heptane-2-carboxylate
• 2757958-71-5
• EN300-28254398
• tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate

• Inchi： 1S/C11H18FNO4S/c1-10(2,3)17-9(14)13-6-11(7-13)4-8(5-11)18(12,15)16/h8H,4-7H2,1-3H3
• InChI Key： YKINIOQXXYWKDQ-UHFFFAOYSA-N
• SMILES： S(C1CC2(CN(C(=O)OC(C)(C)C)C2)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 279.09405739g/mol
• Monoisotopic Mass: 279.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate

tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate, with the CAS number 2757958-71-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a spirocyclic framework, a fluorosulfonyl group, and a tert-butyl ester moiety. These structural elements contribute to its distinctive chemical properties and potential applications in various scientific domains.

The synthesis of tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate involves a series of intricate chemical reactions, including spirocyclic formation, fluorination, and esterification processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and improved purity. The spirocyclic structure of this compound is particularly interesting, as it imparts unique steric and electronic properties that are valuable in both academic research and industrial applications.

One of the most significant areas of research involving this compound is its application in pharmaceutical chemistry. The fluorosulfonyl group attached to the spirocyclic framework has been shown to exhibit potent biological activity, making it a promising candidate for drug development. Recent studies have demonstrated that this compound can act as a selective inhibitor of certain enzymes, potentially leading to the development of novel therapeutic agents for various diseases.

In addition to its pharmaceutical applications, tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate has also been explored for its potential use in materials science. Its unique chemical structure allows it to serve as a building block for the synthesis of advanced materials, such as high-performance polymers and nanomaterials. Researchers have recently reported on the use of this compound in the creation of self-healing polymers, which exhibit remarkable mechanical properties and durability under extreme conditions.

The chemical stability and reactivity of this compound are also subjects of ongoing investigation. Studies have shown that the tert-butyl ester moiety plays a crucial role in stabilizing the molecule under various reaction conditions. This stability makes it an ideal candidate for use in harsh chemical environments, such as those encountered in industrial processes or advanced chemical transformations.

Furthermore, the environmental impact of tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate has been a topic of recent research interest. Scientists are exploring methods to minimize its ecological footprint by developing more sustainable synthesis routes and recycling strategies. These efforts are part of a broader movement toward greener chemistry practices that aim to reduce waste and energy consumption while maintaining high levels of product quality.

In conclusion, tert-butyl 6-(fluorosulfonyl)-2-azaspiro3.3heptane-2-carboxylate is a versatile and intriguing compound with a wide range of potential applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and material science, position it as a key player in future research and development endeavors.